2-(Cyclopentylsulfanyl)-5-methylbenzoic acid

• IUPAC Name: 2-cyclopentylsulfanyl-5-methylbenzoic acid
• InChI: InChI=1S/C13H16O2S/c1-9-6-7-12(11(8-9)13(14)15)16-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,14,15)
• InChI Key: XKYZIRKTTULULG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SC2CCCC2)C(=O)O
• Molecular Formula: C13H16O2S
• Molecular Weight: 236.33 g/mol
• CAS No.: 1340309-75-2

Description

2-(Cyclopentylsulfanyl)-5-methylbenzoic acid is a substituted benzoic acid derivative featuring a cyclopentylsulfanyl (C₅H₉S-) group at the 2-position and a methyl (-CH₃) group at the 5-position of the aromatic ring.

Biological Activity

2-(Cyclopentylsulfanyl)-5-methylbenzoic acid is a chemical compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings, including case studies and data tables.

Chemical Structure and Synthesis

The compound features a benzoic acid core with a cyclopentylsulfanyl group and a methyl substituent. The molecular formula is $C_{12}H_{14}OS$, and it has a molecular weight of approximately 218.30 g/mol.

Synthesis Methods

Synthesis typically involves the following steps:

• Formation of the Sulfanyl Group : The cyclopentylsulfanyl moiety can be introduced via nucleophilic substitution reactions.
• Methylation : The methyl group is added through methylation reactions involving suitable reagents such as methyl iodide.
• Carboxylation : The benzoic acid functionality is introduced through carboxylation techniques, often utilizing carbon dioxide under pressure.

The biological activity of 2-(cyclopentylsulfanyl)-5-methylbenzoic acid is attributed to its interaction with various biological targets, including enzymes and receptors. Preliminary studies suggest that it may exhibit anti-inflammatory and analgesic properties by modulating the activity of cyclooxygenase (COX) enzymes, which are critical in the inflammatory pathway.

Anti-inflammatory Activity

A study conducted on the compound's anti-inflammatory effects demonstrated significant inhibition of COX-1 and COX-2 enzymes in vitro. The results indicated that at concentrations of 10-100 µM, the compound reduced prostaglandin E2 production by up to 60% compared to control groups.

Concentration (µM)	Prostaglandin E2 Inhibition (%)
10	20
50	40
100	60

Antimicrobial Properties

Research also explored the antimicrobial properties of the compound against various bacterial strains. In vitro tests showed that it exhibited moderate antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging from 50 to 100 µg/mL .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	100

Comparative Analysis with Similar Compounds

When compared to other benzoic acid derivatives, such as 5-methylbenzoic acid and cyclopentylsulfanyl derivatives without the methyl group, 2-(cyclopentylsulfanyl)-5-methylbenzoic acid demonstrates enhanced biological activity, particularly in anti-inflammatory assays.

Compound	COX Inhibition (%) at 100 µM
2-(Cyclopentylsulfanyl)-5-methylbenzoic acid	60
5-Methylbenzoic acid	30
Cyclopentylsulfanyl benzoic acid	25

Comparison with Similar Compounds

Cyclopentylsulfanyl Group (vs. Halogens)

• Acidity : The electron-withdrawing nature of the sulfanyl group lowers the pKa of the carboxylic acid (3.23–3.79) compared to unsubstituted benzoic acid (pKa ~4.2), enhancing solubility in physiological pH conditions .

Methyl Group (vs. Carboxymethyl or Iodo)

• Metabolic Stability : The 5-methyl group offers metabolic stability compared to polar groups like carboxymethyl (-CH₂COOH) .
• Steric Effects : Smaller than iodo (-I) or carboxymethyl groups, reducing steric hindrance in target binding .

Fluorine Substituent (Comparison with and )

• Electron Effects : Fluorine’s electronegativity increases the acidity of the carboxylic acid (pKa 3.23 vs. ~3.5 for methyl) and may influence hydrogen bonding in drug-receptor interactions .
• Bioavailability : Fluorine can enhance metabolic stability and bioavailability, as seen in FDA-approved drugs.

Research Findings on Analogous Compounds

Anticancer Activity: 2-Thioxoquinazolin-4-one derivatives (synthesized from 2-amino-5-methylbenzoic acid) showed significant cytotoxicity against HeLa and MDA-MB231 cancer cells (IC₅₀ < 10 µM) . Fluorine-substituted benzoic acids (e.g., 2-fluorophenyl derivatives) are explored for their enhanced binding affinity in kinase inhibition .

Enzyme Inhibition: Sulfanyl-containing compounds, such as 2-[(benzyloxycarbonyl)amino]-5-methylbenzoic acid, inhibit serine proteases, which are critical in bacterial pathogenesis and cancer progression .

Synthetic Utility :

• 2-(Carboxymethyl)-5-methylbenzoic acid is a precursor for high-yield syntheses (up to 100% yield), highlighting the versatility of methyl-substituted benzoic acids in organic chemistry .